tert-butyl 2-amino-4-methoxybenzoate
Overview
Description
Tert-butyl 2-amino-4-methoxybenzoate (TBAMB) is an organic compound with a molecular weight of 205.3 g/mol that belongs to the class of aromatic amines. It is a colorless solid with a melting point of 100-102 °C and a boiling point of 203-205 °C. TBAMB is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries.
Scientific Research Applications
Tert-butyl 2-amino-4-methoxybenzoate is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. It is also used as a reactant in the synthesis of other organic compounds, such as dyes, pharmaceuticals, and fragrances.
Mechanism of Action
Tert-butyl 2-amino-4-methoxybenzoate is an aromatic amine, and its mechanism of action is based on its ability to act as a nucleophile. It is capable of reacting with electrophiles, such as carbonyl compounds, to form covalent bonds. This reaction is known as nucleophilic aromatic substitution.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2-amino-4-methoxybenzoate are not well understood. However, it is known that it has antioxidant and anti-inflammatory properties, which may be useful in the treatment of certain diseases. Additionally, it has been shown to inhibit the growth of certain bacteria, and to possess anti-tumor activity.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-amino-4-methoxybenzoate is a versatile compound that can be used in a variety of laboratory experiments. Its advantages include its low cost, its ease of synthesis, and its stability in aqueous solutions. Its main limitation is its low solubility in organic solvents, which can make it difficult to work with in some experiments.
Future Directions
There are a number of potential future directions for research on tert-butyl 2-amino-4-methoxybenzoate. These include further studies on its biochemical and physiological effects, its use as a catalyst in organic synthesis, and its potential use as an anti-tumor agent. Additionally, further research could be done on its use as a ligand in coordination chemistry, and its potential applications in the pharmaceutical industry. Finally, further studies could be conducted on its use in the synthesis of dyes, fragrances, and other organic compounds.
Synthesis Methods
Tert-butyl 2-amino-4-methoxybenzoate can be synthesized using several different methods. The most commonly used method is the reaction of tert-butyl bromide with 2-amino-4-methoxybenzoic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces the desired product in yields of up to 95%. Other methods include the reaction of tert-butyl chloride with 2-amino-4-methoxybenzoic acid in the presence of a base, and the reaction of tert-butyl alcohol with 2-amino-4-methoxybenzoic acid in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 2-amino-4-methoxybenzoate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methoxybenzoic acid", "tert-butyl alcohol", "thionyl chloride", "ammonia" ], "Reaction": [ "Step 1: Conversion of 4-methoxybenzoic acid to 4-methoxybenzoyl chloride using thionyl chloride", "Step 2: Reaction of 4-methoxybenzoyl chloride with ammonia to form 4-methoxybenzamide", "Step 3: Conversion of 4-methoxybenzamide to tert-butyl 2-amino-4-methoxybenzoate using tert-butyl alcohol and a dehydrating agent such as thionyl chloride" ] } | |
CAS RN |
1546184-06-8 |
Product Name |
tert-butyl 2-amino-4-methoxybenzoate |
Molecular Formula |
C12H17NO3 |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
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